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Compound of Interest

Compound Name: 2-Methylbenzofuran

Cat. No.: B1664563 Get Quote

This guide provides a comprehensive overview of the key physical properties of 2-
Methylbenzofuran, with a specific focus on its melting and boiling points. The information is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Physical State and Appearance
2-Methylbenzofuran, also known as 2-methylcumarone, is a colorless to pale yellow liquid at

room temperature.[1] It possesses a characteristic aromatic odor.[1]

Quantitative Physical Properties
The melting and boiling points of 2-Methylbenzofuran are critical parameters for its handling,

purification, and application in various chemical processes. A summary of these properties is

presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1664563?utm_src=pdf-interest
https://www.benchchem.com/product/b1664563?utm_src=pdf-body
https://www.benchchem.com/product/b1664563?utm_src=pdf-body
https://www.benchchem.com/product/b1664563?utm_src=pdf-body
https://www.solubilityofthings.com/2-methylbenzofuran
https://www.solubilityofthings.com/2-methylbenzofuran
https://www.benchchem.com/product/b1664563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Unit Notes

Melting Point -15.00 °C

258.15 K

Boiling Point 190.00 °C

463.15 K

197-198 °C at 760 mmHg

198 °C

Data sourced from multiple chemical databases and suppliers.[1][2][3][4]

Experimental Protocols for Determination of
Physical Properties
While specific experimental documentation for the determination of 2-Methylbenzofuran's

physical properties is not detailed in the provided literature, standard methodologies are well-

established for such characterizations.

Melting Point Determination (Capillary Method)
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For compounds that are liquid at room temperature, such as 2-Methylbenzofuran, this

determination would be carried out at sub-ambient temperatures.

General Procedure:

A small sample of the solidified compound is introduced into a capillary tube.

The capillary tube is placed in a temperature-controlled apparatus, such as a Mel-Temp or

Thiele tube, along with a calibrated thermometer or temperature probe.

The temperature is gradually increased at a slow, controlled rate (e.g., 1-2 °C per minute) as

it approaches the expected melting point.
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The melting range is recorded from the temperature at which the first crystal begins to melt

to the temperature at which the last crystal disappears.[5]

A sharp melting range (typically ≤ 1°C) is indicative of a pure compound.

Boiling Point Determination (Distillation Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

General Procedure:

A sample of the liquid is placed in a distillation flask.

The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned

at the level of the side-arm leading to the condenser to accurately measure the temperature

of the vapor.

The flask is heated to bring the liquid to a boil.

The temperature is recorded when the vapor temperature is constant and there is a steady

rate of distillation. This temperature is the boiling point at the given atmospheric pressure.

For accuracy, the atmospheric pressure should be recorded, and if necessary, a correction

can be applied to determine the normal boiling point (at 1 atm or 760 mmHg).

Logical Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination and

verification of the physical properties of a chemical compound like 2-Methylbenzofuran.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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